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Abstract

This document provides detailed application notes and protocols for the utilization of
magnesium sulfite, specifically in the form of magnesium bisulfite cooking liquor, for the
production of sulfite pulp in the paper industry. The magnesium-based sulfite process, also
known as the Magnefite process, offers significant advantages over traditional calcium-based
methods, including the ability to pulp a wider variety of wood species, such as southern pine,
and a well-established chemical recovery system that minimizes environmental impact.[1][2]
This document outlines the chemical principles, experimental protocols for laboratory-scale
pulping, and key process parameters. Quantitative data from pulping experiments are
summarized in tabular format for clarity and ease of comparison. Additionally, process
workflows are visualized using diagrams to illustrate the logical relationships between the
different stages of production and chemical recovery.

Introduction

The sulfite process is a chemical pulping method that utilizes solutions of sulfite and bisulfite
ions to delignify wood chips, separating the cellulose fibers for papermaking.[3] While
historically calcium bisulfite was the predominant cooking liquor, its use was limited by the
insolubility of calcium salts and the lack of an efficient chemical recovery process.[1] The
adoption of soluble bases like magnesium resolved these issues. The Magnefite process, using
magnesium bisulfite, operates at a higher pH than the calcium acid sulfite process (typically pH
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4-5) and at temperatures ranging from 140°C to 160°C.[1][2] A key advantage of the
magnesium-based system is the ability to incinerate the spent liquor to recover both energy
and the cooking chemicals (magnesium oxide and sulfur dioxide), creating a closed-loop, more
sustainable process.[1][3][4] Magnesium bisulfite pulps are known for their high brightness and
are easier to bleach than kraft pulps.[1][2]

Chemical Principles

The fundamental chemistry of the magnesium bisulfite process involves the sulfonation and
subsequent hydrolysis of lignin, rendering it soluble in the cooking liquor. The cooking liquor is
prepared by reacting a slurry of magnesium hydroxide (Mg(OH)2) with sulfur dioxide (SO2).[3]
The key chemical reactions in the preparation of the cooking liquor are:

» Formation of Magnesium Bisulfite: SO2 + Mg(OH)z2 — Mg(HSO:s)2

« Delignification: During cooking, the bisulfite ions (HSOs™) react with the lignin polymer in the
wood, leading to the cleavage of ether bonds and the introduction of sulfonic acid groups (-
SOsH), which increases the solubility of the lignin fragments.

Experimental Protocols

This section details a laboratory-scale protocol for magnesium bisulfite pulping of southern
pine, adapted from the procedures described by Keller and Fahey.[1]

Materials and Equipment

¢ Wood Chips: Southern pine chips, nominal 9/16-inch.

e Reagents:

[¢]

Magnesium hydroxide (Mg(OH)z2)

o

Sulfur dioxide (SO2)

o

Glycerin (stabilizer)

[¢]

Nitrogen gas
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e Equipment:

o

Laboratory digester (pressure vessel) with temperature and pressure controls

[¢]

Pulp disintegrator

[¢]

Flat screen for pulp

[e]

Beater (e.g., TAPPI standard beater)

o

pH meter

[¢]

Apparatus for Kappa number determination

[¢]

Brightness tester (e.g., Elrepho tester)

Preparation of Cooking Liquor

o Absorb sulfur dioxide (SOz) gas in water.

e Add magnesium hydroxide (Mg(OH)2) to the sulfurous acid solution to achieve equal parts of
free and combined sulfur dioxide, as determined by the Palmrose method.[1]

» To enhance stability, add 1 part glycerin to 20,000 parts of the liquor.[1]

» Store the prepared liquor under a nitrogen atmosphere to prevent oxidation.[1]

Pulping Procedure

» Place the wood chips in the digester.

» Lightly steam the chips.[1]

« Fill the digester with the prepared magnesium bisulfite cooking liquor.
» Set the desired liquor-to-wood ratio (e.g., 5:1 or 2:1).[1]

e Heat the digester to the maximum cooking temperature (e.g., 165°C or 170°C) over a
specified period (e.g., 90 minutes).[1]
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e Maintain the maximum temperature for the desired cooking time (e.g., 60 to 180 minutes).[1]

» During the cook, relieve sulfur dioxide gas from the digester as needed to maintain the pH of
the cooking liquor above a certain level (e.g., pH 2.9).[1]

o At the end of the cook, terminate the reaction and discharge the pulp from the digester.
o Disperse the cooked pulp at a low consistency using a propeller stirrer.[1]

e Screen the pulp through a 10-cut flat screen to separate the accepted pulp from the rejects.

[1]

Pulp Analysis

 Yield Determination: Determine the oven-dry weight of the accepted pulp and the rejects.
Calculate the total yield as a percentage of the initial oven-dry wood weight.

o Kappa Number: Measure the Kappa number of the unbleached pulp according to standard
methods (e.g., TAPPI T 236) to determine the residual lignin content.

e Brightness: Measure the brightness of the pulp using a standardized brightness tester.[1]

Data Presentation

The following tables summarize quantitative data from representative magnesium bisulfite
pulping experiments on southern pine.[1]

Table 1: Magnesium Bisulfite Pulping Conditions and Pulp Properties[1]
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2293y 5:1 a0 a0 170 4.0 3.12 48.6 0.2 39 50.1
2294y 5:1 90 120 170 4.0 3.15 46.5 0.1 31 51.3
2295y 21 90 120 165 7.9 3.09 48.0 0.2 34 50.8
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Table 2: Three-Stage Bleaching Conditions and Results for Magnesium Bisulfite Pulp[1]

Chemical . Pulp .
. . Temperat Duration . Brightnes
Stage Chemical Applied Consiste
ure (°C) (hr) s (%)
(%)* ncy (%)
Chlorinatio
Chlorine 4.7 25 1 2 -
n
Caustic
) NaOH 2.0 70 1 10 -
Extraction
Hypochlorit
NaOCI 1.02 37 5 10 89.5

e

1 Calculated on the weight of unbleached pulp. 2 Calculated as available chlorine.

Visualizations

The following diagrams illustrate the key processes in magnesium bisulfite pulping.
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Caption: Experimental workflow for magnesium bisulfite pulping.
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Caption: Chemical recovery cycle in the Magnefite process.
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Conclusion

The magnesium bisulfite (Magnefite) process is a viable and advantageous method for
producing high-quality sulfite pulp. Its key strengths lie in the ability to process a variety of
wood species and the highly efficient chemical recovery cycle, which addresses both economic
and environmental concerns associated with traditional pulping methods. The protocols and
data presented provide a foundation for researchers and scientists to explore and optimize this
process for various applications, from commodity paper grades to specialty dissolving pulps.[1]
The controlled cooking conditions allow for the production of pulps with desirable
characteristics, such as high brightness and good bleachability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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